(Z)-methyl 2-(5,7-dimethyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[5,7-dimethyl-2-(3,4,5-trimethoxybenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H24N2O6S/c1-12-7-13(2)20-15(8-12)24(11-18(25)29-5)22(31-20)23-21(26)14-9-16(27-3)19(30-6)17(10-14)28-4/h7-10H,11H2,1-6H3
• InChI Key: KUIXNYHLMVAWDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)S2)CC(=O)OC)C
• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol

Description

(Z)-methyl 2-(5,7-dimethyl-2-((3,4,5-trimethoxybenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C22H24N2O6S and its molecular weight is 444.5. The purity is usually 95%.
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Scientific Research Applications

Aldose Reductase Inhibitors for Diabetic Complications

A series of iminothiazolidin-4-one acetate derivatives, with a structural core similar to the compound of interest, has been synthesized and evaluated as inhibitors of aldose reductase (ALR2), an enzyme implicated in diabetic complications. These compounds, including methyl[4-oxo-2-(benzoylimino)-3-(2-methoxyphenyl)thiazolidin-5-ylidene]acetate, showed significant inhibitory potency, suggesting their potential as novel drugs for treating diabetic complications (Sher Ali et al., 2012).

Antimicrobial Activities

Benzothiazole-imino-benzoic acid ligands and their metal complexes have been synthesized and characterized, demonstrating good antimicrobial activity against various bacterial strains causing infections. This research highlights the antimicrobial potential of thiazole-based compounds in addressing human epidemic diseases (N. Mishra et al., 2019).

GPIIb/IIIa Integrin Antagonists

Research into GPIIb/IIIa integrin antagonists, which are crucial for platelet aggregation, led to the development of compounds featuring trisubstituted beta-amino acid derivatives and a substituted benzamidine structure. These compounds, including ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate, exhibited potent human platelet aggregation inhibitory activity and showed promise for antithrombotic treatment (Y. Hayashi et al., 1998).

Corrosion Inhibitors

Thiazole derivatives have been evaluated as corrosion inhibitors for mild steel in acidic environments, demonstrating the chemical utility of thiazole-based compounds in industrial applications. The effectiveness of these inhibitors suggests their potential in protecting metal surfaces from corrosive damage (M. Quraishi & H. Sharma, 2005).

Synthesis of Heterocyclic Systems

Utilizing derivatives similar to the query compound, researchers have synthesized various heterocyclic systems, indicating the versatility of these molecules in organic synthesis and their potential applications in developing new chemical entities with therapeutic or material science applications (R. Toplak et al., 1999).